Cas no 1691878-24-6 (2-(3-bromo-2-fluorophenyl)pentan-2-ol)

• Product Name: 2-(3-bromo-2-fluorophenyl)pentan-2-ol
• CAS No: 1691878-24-6
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6781372
• Update Time: 2026-03-12

2-(3-bromo-2-fluorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)pentan-2-ol

• Inchi： 1S/C11H14BrFO/c1-3-7-11(2,14)8-5-4-6-9(12)10(8)13/h4-6,14H,3,7H2,1-2H3
• InChI Key： PBFDWGGAQYYDNB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1F)Br)(O)(C)CCC

Additional information on 2-(3-bromo-2-fluorophenyl)pentan-2-ol

Professional Introduction to 2-(3-bromo-2-fluorophenyl)pentan-2-ol (CAS No. 1691878-24-6)

2-(3-bromo-2-fluorophenyl)pentan-2-ol, with the chemical formula C₁₁H₁₃BrFNO, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity and potential applications in drug development.

The CAS number 1691878-24-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 2-(3-bromo-2-fluorophenyl)pentan-2-ol consists of a pentan-2-ol backbone attached to a substituted phenyl ring. This arrangement contributes to its distinct chemical properties, including solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in aromatic alcohols due to their role as key intermediates in the synthesis of pharmaceuticals. The bromo and fluoro substituents on the phenyl ring are particularly noteworthy, as they introduce electrophilic and nucleophilic sites that can be selectively modified through various chemical reactions. These modifications are crucial for tailoring the pharmacological properties of the final drug candidates.

One of the most compelling aspects of 2-(3-bromo-2-fluorophenyl)pentan-2-ol is its potential application in the development of central nervous system (CNS) drugs. The fluorine atom, in particular, has been extensively studied for its ability to enhance blood-brain barrier penetration, a critical factor for CNS drug delivery. Additionally, the bromo group provides a handle for further functionalization, allowing researchers to explore diverse chemical space.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in medicinal chemistry. These compounds often exhibit improved metabolic stability and enhanced binding affinity to biological targets. For instance, fluoroaromatics have been shown to modulate neurotransmitter receptors, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(3-bromo-2-fluorophenyl)pentan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

In the context of drug discovery, intermediate compounds like 2-(3-bromo-2-fluorophenyl)pentan-2-ol play a pivotal role in lead optimization. Their structural flexibility allows chemists to explore different pharmacophoric elements and evaluate their impact on biological activity. By systematically modifying substituents and exploring novel synthetic routes, researchers can identify more effective drug candidates faster.

The pharmaceutical industry has increasingly recognized the value of brominated aromatic compounds due to their versatility in drug design. These compounds serve as building blocks for a wide range of therapeutic agents, including anticancer drugs and anti-inflammatory agents. The ability to introduce bromo groups at specific positions on the aromatic ring allows for fine-tuning of pharmacological properties.

From a biochemical perspective, 2-(3-bromo-2-fluorophenyl)pentan-2-ol interacts with various enzymes and receptors, influencing cellular processes and signaling pathways. Understanding these interactions is crucial for developing drugs that target specific diseases effectively. Computational modeling and high-throughput screening techniques have been instrumental in elucidating these interactions at a molecular level.

The future prospects of 2-(3-bromo-2-fluorophenyl)pentan-2-ol are promising, with ongoing research exploring its potential in new therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for this compound, enabling its use in more complex drug formulations. As our understanding of biological systems advances, so does the demand for sophisticated intermediates like this one.

In conclusion, 2-(3-bromo-2-fluorophenyl)pentan-2-ol (CAS No. 1691878-24-6) is a versatile compound with significant applications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses, this compound is expected to play an even greater role in shaping the future of medicine.